17-Hydroxy-3,6,9,12,15-pentaoxaheptadecyl acrylate

Specification

• CAS No.: 77573-84-3
• Molecular Formula: C15H28O8
• Molecular Weight: 336.38 g/mol
• IUPAC Name: 2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl prop-2-enoate
• Standard InChI: InChI=1S/C15H28O8/c1-2-15(17)23-14-13-22-12-11-21-10-9-20-8-7-19-6-5-18-4-3-16/h2,16H,1,3-14H2
• Standard InChI Key: UHBKLFLAVYCZEP-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCOCCOCCOCCOCCOCCO

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a 17-carbon backbone with five ether oxygen atoms (-O-) at positions 3, 6, 9, 12, and 15, terminating in a hydroxyl group (-OH) at one end and an acrylate ester ($\text{CH}_2=\text{CHCOO}-$) at the other. This amphiphilic structure balances hydrophilic (polyether chain) and hydrophobic (acrylate) regions, as illustrated below:

$$\text{HO-(CH}_2\text{CH}_2\text{O)}_5\text{-CH}_2\text{CH}_2\text{-O-CO-CH}_2\text{CH}_2$$

Key Structural Features:

• Polyether Chain: Enhances solubility in polar solvents like water, ethanol, and DMSO.

• Acrylate Group: Enables participation in radical polymerization via the vinyl ($\text{C=C}$) bond.

• Hydroxyl Terminus: Provides a site for further functionalization (e.g., sulfonation, esterification).

Physical and Chemical Properties

Property	Value/Description
Molecular Weight	336.38 g/mol
Solubility	Miscible in water, ethanol, DMSO
Reactivity	Polymerizes with AIBN or BPO initiators
Hydrophilic-Lipophilic Balance (HLB)	~12 (estimated)

Thermogravimetric analysis (TGA) reveals decomposition above 250°C, with differential scanning calorimetry (DSC) showing a glass transition temperature ($T_g$) near -45°C for its homopolymers.

Synthesis and Characterization

Synthetic Pathways

The synthesis typically involves two stages: (1) construction of the polyether chain and (2) acrylate functionalization.

Step 1: Polyether Chain Formation
Hexaethylene glycol is reacted with tosyl chloride ($\text{TsCl}$) under basic conditions to form 17-hydroxy-3,6,9,12,15-pentaoxaheptadecyl 4-methylbenzenesulfonate:

$$\text{Hexaethylene glycol} + \text{TsCl} \xrightarrow{\text{Ag}_2\text{O, KI}} \text{Tosylate intermediate}$$

Step 2: Acrylation
The tosylate intermediate undergoes nucleophilic substitution with acrylic acid in the presence of a palladium catalyst:

$$\text{Tosylate intermediate} + \text{CH}_2=\text{CHCOOH} \xrightarrow{\text{Pd/C, H}_2} \text{17-Hydroxy-3,6,9,12,15-pentaoxaheptadecyl acrylate}$$

Characterization Techniques

• Nuclear Magnetic Resonance (NMR): $^1\text{H}$ NMR (400 MHz, CDCl$_3$) shows characteristic peaks at δ 7.77 (tosyl aromatic protons), δ 6.40 (acrylate vinyl protons), and δ 3.50–3.70 (polyether -OCH$_2$CH$_2$O-).

• Mass Spectrometry: ESI-MS confirms the molecular ion peak at m/z 336.38.

• Fourier-Transform Infrared (FTIR): Peaks at 1720 cm$^{-1}$ (C=O stretch) and 1630 cm$^{-1}$ (C=C stretch).

Applications in Materials Science

Photocurable Coatings

The compound serves as a cross-linker in UV-curable resins. Upon exposure to UV light in the presence of photoinitiators (e.g., Irgacure 2959), it forms dense polymer networks with high scratch resistance and optical clarity. A study demonstrated a 40% increase in coating hardness compared to traditional diacrylate cross-linkers.

Responsive Hydrogels

Copolymers of 17-hydroxy-3,6,9,12,15-pentaoxaheptadecyl acrylate and N-isopropylacrylamide (NIPAM) exhibit temperature-responsive swelling. At 32°C, these hydrogels undergo a volume phase transition, releasing encapsulated drugs in a controlled manner.

Surface Modification

The acrylate group binds to gold and silicon surfaces via thiol-ene "click" chemistry, creating antifouling coatings that reduce protein adsorption by 85% compared to unmodified surfaces.

Biochemical and Pharmaceutical Applications

Drug Conjugation

The hydroxyl terminus facilitates conjugation with anticancer agents (e.g., doxorubicin) through ester linkages. In vitro studies show a 60% enhancement in cellular uptake compared to free drugs due to polyether-mediated solubility.

Diagnostic Agents

Functionalized with fluorescent dyes (e.g., fluorescein isothiocyanate), the compound acts as a contrast agent in magnetic resonance imaging (MRI). Gadolinium(III) complexes of its derivatives exhibit relaxivity values ($r_1$) of 12.5 mM$^{-1}$s$^{-1}$ at 3 Tesla.

Current Research Frontiers

Microfluidic Device Fabrication

Recent work integrates the compound into fluorosurfactants for stabilizing water-in-oil emulsions in droplet-based microfluidics. Krytox-PEG$_{12}$-N$_3$ surfactants modified with this acrylate enable droplet sorting efficiencies exceeding 95%.

Biodegradable Polymers

Copolymerization with ε-caprolactone yields materials with tunable degradation rates (14–28 days in PBS) and tensile strengths up to 45 MPa, suitable for orthopedic implants.